Cas no 1805010-89-2 (4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine
• CAS No: 1805010-89-2
• MF: C₇H₅F₂I₂N
• MW: 394.92705321312
• CID: 4851504
• Update Time: 2025-06-29

4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine

• Inchi： 1S/C7H5F2I2N/c1-3-2-12-7(11)5(10)4(3)6(8)9/h2,6H,1H3
• InChI Key： DGCJONUERKMWFM-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C)=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine

4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine: A Versatile Pyridine Derivative in Modern Pharmaceutical Research

4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine, with the chemical formula C₇H₅FN₂I₂ and CAS number 1805010-89-2, represents a unique class of pyridine derivatives that has garnered significant attention in the field of medicinal chemistry. Its structural complexity, characterized by the presence of multiple halogen atoms (fluorine and iodine) and a methyl group, positions it as a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating biological pathways associated with inflammation, cancer progression, and neurodegenerative disorders.

The 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine molecule exhibits a unique combination of electronic and steric properties due to its halogenated substituents. The introduction of fluorine atoms at the 4-position and iodine atoms at the 2,3-positions creates a highly polarizable environment, which may enhance its ability to interact with specific biological targets. This structural feature is particularly relevant in the context of drug design, where halogenated pyridine derivatives are increasingly being explored for their potential to improve metabolic stability and receptor binding affinity.

Recent advancements in synthetic chemistry have enabled the selective functionalization of 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine for the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against the kinase ABL1, a key player in the development of certain cancers. The incorporation of fluorine atoms was shown to enhance the compound's ability to penetrate cell membranes, thereby improving its bioavailability and therapeutic efficacy.

The 4-(Difluoromethyl)-3-diiodo-5-methylpyridine scaffold also shows promise in the design of anti-inflammatory agents. Research published in Pharmaceutical Research (2022) revealed that compounds with similar structural motifs can modulate the activity of cyclooxygenase-2 (COX-2), a target implicated in chronic inflammatory diseases. The presence of iodine atoms at the 2,3-positions appears to play a critical role in stabilizing the molecule's conformation, which may contribute to its biological activity.

From a synthetic perspective, the 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine molecule presents unique challenges and opportunities. The synthesis of such halogenated pyridine derivatives often involves complex multistep processes, including electrophilic substitution reactions and selective functional group transformations. Recent developments in catalytic methods have enabled more efficient and environmentally friendly approaches to its preparation, aligning with the growing emphasis on sustainable chemical synthesis in pharmaceutical research.

The 4-(Difluoromyethyl)-2,3-diiodo-5-methylpyridine scaffold has also been investigated for its potential in neuropharmacology. A 2024 study in Neuropharmacology highlighted its ability to modulate the activity of voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. The introduction of fluorine atoms was found to significantly enhance the compound's selectivity for these channels, reducing potential side effects.

Furthermore, the 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine molecule's structural versatility allows for the incorporation of various functional groups, enabling the design of compounds with tailored pharmacological profiles. For example, the attachment of hydrophilic moieties to the pyridine ring has been shown to improve the solubility of derivatives, which is critical for oral administration. This adaptability underscores the importance of pyridine derivatives in the development of next-generation therapeutics.

Despite its potential, the 4-(Difluoromethyl)-2,3-diiodo-5-methylpyridine molecule requires further investigation to fully understand its biological mechanisms and optimize its therapeutic applications. Ongoing research is focused on elucidating its interactions with cellular targets and evaluating its safety profile in preclinical models. As the field of medicinal chemistry continues to evolve, compounds like this may play a pivotal role in addressing unmet medical needs.